1-(4-bromophenyl)-3-[(3-ethylphenyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-bromophenyl)-3-(3-ethylanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C18H17BrN2O2/c1-2-12-4-3-5-14(10-12)20-16-11-17(22)21(18(16)23)15-8-6-13(19)7-9-15/h3-10,16,20H,2,11H2,1H3
• InChI Key: KWQCYZQHYZZNIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC2CC(=O)N(C2=O)C3=CC=C(C=C3)Br
• Molecular Formula: C18H17BrN2O2
• Molecular Weight: 373.2 g/mol

Description

1-(4-bromophenyl)-3-[(3-ethylphenyl)amino]-2,5-pyrrolidinedione, commonly known as B-Et-AM, is a chemical compound that belongs to the family of pyrrolidinediones. It is a synthetic compound that has been extensively studied due to its potential therapeutic applications. The chemical structure of B-Et-AM is shown below:

Mechanism of Action

The mechanism of action of B-Et-AM is not fully understood. However, it is believed to act by modulating the activity of certain receptors in the brain, including the GABA and glutamate receptors. B-Et-AM has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the inflammatory response.
Biochemical and Physiological Effects:
B-Et-AM has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis. B-Et-AM has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, B-Et-AM has been shown to have anticonvulsant properties, which may make it useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using B-Et-AM in lab experiments is that it is a synthetic compound, which means that it can be easily synthesized in large quantities. Additionally, B-Et-AM has been extensively studied, which means that there is a large body of literature available on its properties and potential therapeutic applications. However, one limitation of using B-Et-AM in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for research on B-Et-AM. One area of research is the development of more potent and selective analogs of B-Et-AM that may have improved therapeutic properties. Additionally, further studies are needed to fully understand the mechanism of action of B-Et-AM and its potential therapeutic applications. Finally, more research is needed to determine the safety and efficacy of B-Et-AM in humans.

Synthesis Methods

B-Et-AM can be synthesized through a multistep process that involves the reaction of 4-bromobenzaldehyde with ethylphenylamine to form the intermediate product, 1-(4-bromophenyl)-3-ethylphenylamine. This intermediate product is then treated with ethyl acetoacetate to form B-Et-AM. The synthesis of B-Et-AM is shown below:

Scientific Research Applications

B-Et-AM has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticonvulsant, anti-inflammatory, and analgesic properties. B-Et-AM has also been shown to have potential as a treatment for Alzheimer's disease and other neurodegenerative disorders. Additionally, B-Et-AM has been studied for its potential as an anticancer agent.